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Compound of Interest

Compound Name:

2-[(4-

Nitrophenyl)carbamoyl]benzoic

acid

Cat. No.: B179000 Get Quote

Synthesis Protocol for 2-[(4-
Nitrophenyl)carbamoyl]benzoic acid
Abstract
This document provides a detailed, step-by-step protocol for the synthesis of 2-[(4-
Nitrophenyl)carbamoyl]benzoic acid. This compound is of interest to researchers in drug

development and medicinal chemistry as a potential intermediate or scaffold for novel

therapeutic agents. The synthesis involves the nucleophilic acyl substitution reaction between

phthalic anhydride and 4-nitroaniline. This protocol outlines the necessary reagents,

equipment, procedure, and safety precautions.

Principle
The synthesis of 2-[(4-Nitrophenyl)carbamoyl]benzoic acid is achieved through the reaction

of phthalic anhydride with 4-nitroaniline in a suitable solvent, such as glacial acetic acid. The

reaction proceeds via a nucleophilic attack of the amino group of 4-nitroaniline on one of the

carbonyl carbons of the phthalic anhydride ring. This leads to the opening of the anhydride ring

and the formation of the corresponding phthalamic acid derivative.
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Reagent/Ma
terial

Molecular
Formula

Molecular
Weight (
g/mol )

Quantity Supplier
CAS
Number

Phthalic

Anhydride
C₈H₄O₃ 148.12

1.48 g (10

mmol)

Sigma-

Aldrich
85-44-9

4-Nitroaniline C₆H₆N₂O₂ 138.12
1.38 g (10

mmol)

Acros

Organics
100-01-6

Glacial Acetic

Acid
CH₃COOH 60.05 50 mL

Fisher

Scientific
64-19-7

Deionized

Water
H₂O 18.02 As needed In-house 7732-18-5

Ethanol C₂H₅OH 46.07

For

recrystallizati

on

Sigma-

Aldrich
64-17-5

Equipment
100 mL Round-bottom flask

Reflux condenser

Heating mantle with a magnetic stirrer

Magnetic stir bar

Beakers

Graduated cylinders

Buchner funnel and flask

Filter paper

Melting point apparatus
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FT-IR Spectrometer

NMR Spectrometer

Experimental Protocol
Reaction Setup: In a 100 mL round-bottom flask, combine phthalic anhydride (1.48 g, 10

mmol) and 4-nitroaniline (1.38 g, 10 mmol).

Solvent Addition: Add 50 mL of glacial acetic acid to the flask.

Reaction: Place a magnetic stir bar in the flask, attach a reflux condenser, and place the

setup in a heating mantle. Heat the mixture to reflux with continuous stirring for 2 hours.

Precipitation: After the reflux period, allow the reaction mixture to cool to room temperature.

A precipitate should form.

Isolation of Product: Pour the cooled mixture into a beaker containing 100 mL of cold

deionized water to ensure complete precipitation of the product.

Filtration: Collect the solid product by vacuum filtration using a Buchner funnel.

Washing: Wash the collected solid with cold deionized water (3 x 20 mL) to remove any

remaining acetic acid and unreacted starting materials.

Drying: Dry the crude product in a desiccator or a vacuum oven at 60-70°C to a constant

weight.

Recrystallization (Optional): For further purification, the crude product can be recrystallized

from ethanol.
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Parameter Value

Product Name 2-[(4-Nitrophenyl)carbamoyl]benzoic acid

Molecular Formula C₁₄H₁₀N₂O₅

Molecular Weight ( g/mol ) 286.24

Theoretical Yield (g) 2.86

Experimental Yield (g) To be determined

Percent Yield (%) To be determined

Melting Point (°C) To be determined

Appearance To be determined (likely a solid)

Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Glacial acetic acid is corrosive and has a strong odor. Handle with care.

4-Nitroaniline is toxic and can be absorbed through the skin. Avoid direct contact.

Phthalic anhydride is an irritant. Avoid inhalation of dust.

Dispose of all chemical waste according to institutional guidelines.
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Recrystallize from Ethanol

(Optional)
2-[(4-Nitrophenyl)carbamoyl]benzoic acid

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-[(4-Nitrophenyl)carbamoyl]benzoic
acid.

To cite this document: BenchChem. [Step-by-step synthesis protocol for 2-[(4-
Nitrophenyl)carbamoyl]benzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179000#step-by-step-synthesis-protocol-for-2-4-
nitrophenyl-carbamoyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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